AM694 4-iodo isomer
AM694 4-iodo isomer
AM694 is a potent synthetic cannabinoid (CB) with Ki values of 0.08 and 1.44 nM for the CB1 and CB2 receptors, respectively. AM694 4-iodo isomer is an analog of AM694 which contains a 4-iodophenyl group linked by methanone to the indole base. Its affinity for CB1 and CB2 receptors has not been determined. The pharmacological, physiological, and toxicological properties of AM694 4-iodo isomer are not known.
Brand Name:
Vulcanchem
CAS No.:
1427325-92-5
VCID:
VC0118922
InChI:
InChI=1S/C20H19FINO/c21-12-4-1-5-13-23-14-18(17-6-2-3-7-19(17)23)20(24)15-8-10-16(22)11-9-15/h2-3,6-11,14H,1,4-5,12-13H2
SMILES:
C1=CC=C2C(=C1)C(=CN2CCCCCF)C(=O)C3=CC=C(C=C3)I
Molecular Formula:
C20H19FINO
Molecular Weight:
435.3
AM694 4-iodo isomer
CAS No.: 1427325-92-5
Reference Standards
VCID: VC0118922
Molecular Formula: C20H19FINO
Molecular Weight: 435.3
CAS No. | 1427325-92-5 |
---|---|
Product Name | AM694 4-iodo isomer |
Molecular Formula | C20H19FINO |
Molecular Weight | 435.3 |
IUPAC Name | [1-(5-fluoropentyl)indol-3-yl]-(4-iodophenyl)methanone |
Standard InChI | InChI=1S/C20H19FINO/c21-12-4-1-5-13-23-14-18(17-6-2-3-7-19(17)23)20(24)15-8-10-16(22)11-9-15/h2-3,6-11,14H,1,4-5,12-13H2 |
Standard InChIKey | JBWNGBBXXDDHBJ-UHFFFAOYSA-N |
SMILES | C1=CC=C2C(=C1)C(=CN2CCCCCF)C(=O)C3=CC=C(C=C3)I |
Description | AM694 is a potent synthetic cannabinoid (CB) with Ki values of 0.08 and 1.44 nM for the CB1 and CB2 receptors, respectively. AM694 4-iodo isomer is an analog of AM694 which contains a 4-iodophenyl group linked by methanone to the indole base. Its affinity for CB1 and CB2 receptors has not been determined. The pharmacological, physiological, and toxicological properties of AM694 4-iodo isomer are not known. |
Synonyms | (1-(5-fluoropentyl)-1H-indol-3-yl)(4-iodophenyl)methanone |
Reference | 1.Makriyannis, A., and Deng, H. Cannabimimetic indole derivatives. PCT/US00/28832, 1-25 (2001). |
PubChem Compound | 91745271 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume